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Compound of Interest

Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, step-by-step guidance for the safe disposal of 4-
Acetylbenzonitrile, a common reagent in pharmaceutical research and organic synthesis.

4-Acetylbenzonitrile (CAS No. 1443-80-7) is classified as acutely toxic if swallowed and may

be harmful in contact with skin.[1][2] Adherence to proper disposal procedures is therefore

critical to mitigate potential risks to personnel and the environment.

Key Safety and Physical Data
A summary of the essential safety and physical data for 4-Acetylbenzonitrile is provided in the

table below. This information is critical for a comprehensive understanding of its hazard profile.
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Property Value

CAS Number 1443-80-7

Molecular Formula C₉H₇NO

Melting Point 56-59 °C

GHS Hazard Classifications
Acute Toxicity, Oral (Category 4), Acute Toxicity,

Dermal (Category 5)

Hazard Statements
H302: Harmful if swallowed. H313: May be

harmful in contact with skin.

Signal Word Warning

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves

Data sourced from various Safety Data Sheets.[2][3]

Standard Operating Procedure for Disposal
The following protocol outlines the necessary steps for the safe disposal of 4-
Acetylbenzonitrile. This procedure is based on established safety guidelines and should be

performed in a designated and appropriately equipped laboratory area.

Materials Required:
Personal Protective Equipment (PPE):

Chemical-resistant gloves (tested according to EN 374)[1][3]

Safety goggles with side protection[1][2][3]

NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask)[4]

Laboratory coat

Chemical waste container (clearly labeled "Hazardous Waste")

Scoop or spatula for solid material
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Sealable bags for contaminated PPE

Disposal Protocol:
Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department to ensure compliance with all local, regional, and

national regulations for hazardous waste disposal.[3][5]

Wear Appropriate PPE: Don the required personal protective equipment, including gloves,

safety goggles, and a respirator, to prevent skin contact, eye exposure, and inhalation of

dust.[5]

Work in a Ventilated Area: Conduct all handling and disposal procedures in a well-ventilated

area, such as a chemical fume hood, to minimize the risk of inhalation.[3][5]

Containerize Waste:

For solid 4-Acetylbenzonitrile, carefully transfer the waste material into a designated and

clearly labeled hazardous waste container.[1][3][5] Use a scoop or spatula to avoid

generating dust.

For items contaminated with 4-Acetylbenzonitrile (e.g., weighing boats, filter paper),

place them in the same hazardous waste container.

Decontaminate and Dispose of PPE:

After handling, remove contaminated gloves and other disposable PPE and place them in

a sealed bag for disposal in the hazardous waste stream.

Thoroughly wash your hands with soap and water after completing the disposal

procedure.[2][3][5]

Store Waste Container Securely: Seal the hazardous waste container tightly and store it in a

designated, secure area away from incompatible materials, such as strong oxidizing agents

and strong bases, until it is collected by a licensed waste disposal contractor.[4]

Arrange for Professional Disposal: The final disposal of the hazardous waste must be carried

out by a licensed and approved waste disposal facility, often through an industrial

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.carlroth.com/medias/SDB-2902-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc2MzN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNDAvaGM3LzkwNzI5MTE4MTA1OTAucGRmfDdlNmMwYmIyZThjOWEwMzgzNzllN2MxZGI4NjM1YTY1MjZhOTYxN2IwY2MwOWIyMDA4YWFlMmJlMjEwOWE1Y2M
https://www.echemi.com/sds/4-acetylbenzonitrile-pid_Seven9338.html
https://www.echemi.com/sds/4-acetylbenzonitrile-pid_Seven9338.html
https://www.carlroth.com/medias/SDB-2902-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc2MzN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNDAvaGM3LzkwNzI5MTE4MTA1OTAucGRmfDdlNmMwYmIyZThjOWEwMzgzNzllN2MxZGI4NjM1YTY1MjZhOTYxN2IwY2MwOWIyMDA4YWFlMmJlMjEwOWE1Y2M
https://www.echemi.com/sds/4-acetylbenzonitrile-pid_Seven9338.html
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2902-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMzd8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oZWQvaGE1LzkwNzI5MTE3Nzc4MjIucGRmfGY3MTA0M2E4ZWQ1OTIzMjdjOTU3MzBlYjVjZTkwZTM1ZTlmZDQ2Mjk1MjkyMjM0ODE5MTg0NjZlMzMxNmM3NmQ
https://www.carlroth.com/medias/SDB-2902-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc2MzN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNDAvaGM3LzkwNzI5MTE4MTA1OTAucGRmfDdlNmMwYmIyZThjOWEwMzgzNzllN2MxZGI4NjM1YTY1MjZhOTYxN2IwY2MwOWIyMDA4YWFlMmJlMjEwOWE1Y2M
https://www.echemi.com/sds/4-acetylbenzonitrile-pid_Seven9338.html
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://orbitscience.com/resources/pdf/products/SDS/2902.1_SDS.pdf
https://www.carlroth.com/medias/SDB-2902-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc2MzN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNDAvaGM3LzkwNzI5MTE4MTA1OTAucGRmfDdlNmMwYmIyZThjOWEwMzgzNzllN2MxZGI4NjM1YTY1MjZhOTYxN2IwY2MwOWIyMDA4YWFlMmJlMjEwOWE1Y2M
https://www.echemi.com/sds/4-acetylbenzonitrile-pid_Seven9338.html
https://www.fishersci.com/store/msds?partNumber=AC167580250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


combustion plant.[2][4] Do not dispose of 4-Acetylbenzonitrile down the drain or in regular

trash.[1][2][3][5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-
Acetylbenzonitrile, from initial preparation to final disposal.
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Start: Identify 4-Acetylbenzonitrile Waste

1. Consult Local Regulations & EHS

2. Wear Appropriate PPE
(Gloves, Goggles, Respirator)

3. Work in a Ventilated Area
(Fume Hood)

4. Transfer Waste to
Labeled Hazardous Container

5. Decontaminate & Dispose of PPE

6. Securely Store Waste Container

7. Arrange for Professional Disposal

End: Waste Disposed Safely

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe disposal of 4-
Acetylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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